3-[(4-Hydroxy-3-methylsulfanylbutan-2-yl)amino]pyrazine-2-carboxylic acid

• IUPAC Name: 3-[(4-hydroxy-3-methylsulfanylbutan-2-yl)amino]pyrazine-2-carboxylic acid
• InChI: InChI=1S/C10H15N3O3S/c1-6(7(5-14)17-2)13-9-8(10(15)16)11-3-4-12-9/h3-4,6-7,14H,5H2,1-2H3,(H,12,13)(H,15,16)
• InChI Key: VVVMRJHFSVFNDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(CO)SC)NC1=NC=CN=C1C(=O)O
• Molecular Formula: C10H15N3O3S
• Molecular Weight: 257.31 g/mol

Description

3-[(4-Hydroxy-3-methylsulfanylbutan-2-yl)amino]pyrazine-2-carboxylic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as HMBP, and it is a pyrazine derivative that has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of HMBP involves its interaction with specific enzymes and proteins in the body. HMBP has been found to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. It also activates certain proteins that are responsible for inducing apoptosis in cancer cells. In addition, HMBP has been found to modulate the expression of genes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
HMBP has a range of biochemical and physiological effects that make it a potential candidate for scientific research. It has been found to have antioxidant properties, which can help protect cells from oxidative damage. It also has anti-inflammatory properties, which can help reduce inflammation in the body. In addition, HMBP has been found to have a positive effect on energy metabolism, which can help improve physical performance.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HMBP in lab experiments is its specificity. HMBP has been found to have a specific mechanism of action, which makes it a useful tool for studying specific pathways and processes in the body. However, one of the limitations of using HMBP is its potential toxicity. Studies have shown that HMBP can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on HMBP. One area of research is the development of HMBP derivatives that have improved specificity and reduced toxicity. Another area of research is the exploration of HMBP's potential applications in the treatment of other diseases, such as neurodegenerative diseases and metabolic disorders. Finally, research can be conducted on the potential use of HMBP as a dietary supplement for improving physical performance and muscle growth.
Conclusion:
In conclusion, 3-[(4-Hydroxy-3-methylsulfanylbutan-2-yl)amino]pyrazine-2-carboxylic acid, or HMBP, is a chemical compound that has a range of potential applications in scientific research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it a useful tool for studying specific pathways and processes in the body. Further research on HMBP can lead to the development of new treatments for cancer and other diseases, as well as the potential use of HMBP as a dietary supplement.

Synthesis Methods

The synthesis of HMBP involves the reaction of 3-chloro-2-pyrazinecarboxylic acid with 3-methylthiopropanolamine. This reaction is carried out in the presence of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The resulting product is then purified using column chromatography to obtain pure HMBP.

Scientific Research Applications

HMBP has been found to have a range of applications in scientific research. One of the most significant applications is in the field of cancer research. Studies have shown that HMBP can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. HMBP has also been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.